Cas no 139705-74-1 (4-{imidazo[1,2-a]pyridin-2-yl}aniline)

• Product Name: 4-{imidazo[1,2-a]pyridin-2-yl}aniline
• CAS No: 139705-74-1
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD00107394
• CID: 215123
• PubChem ID: 696936
• Update Time: 2025-04-19

4-{imidazo[1,2-a]pyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Imidazo[1,2-a]pyridin-2-yl)aniline
• 4-Imidazo[1,2-A]Pyridin-2-Ylaniline
• 4-(Imidazo[1,2-a]pyrid-2-yl)aniline
• 4-Imidazo[1,2-a]pyridin-2-ylphenylamine
• Benzenamine,4-imidazo[1,2-a]pyridin-2-yl-
• 4-{imidazo[1,2-a]pyridin-2-yl}aniline
• Oprea1_061485
• FT-0680397
• SR-01000397549
• CCG-491
• F1912-0016
• SCHEMBL979566
• 4T-0615
• BB 0246033
• TimTec1_007065
• Oprea1_571115
• 4-Imidazo[1,2-a]pyridin-2-yl-phenylamine
• 139705-74-1
• AKOS000111118
• Z57493582
• SR-01000397549-1
• FPCHINCJTRAFAK-UHFFFAOYSA-N
• Benzenamine, 4-imidazo[1,2-a]pyridin-2-yl-
• 4-(imidazo[1,2-a]pyridin-2-yl)phenylamine
• J-513755
• EN300-02632
• DTXSID00351307
• HMS1554B03
• 4-(Imidazo[1,2-a]pyridin-2-yl)-phenylamine
• MFCD00107394
• 2-(4-Aminophenyl)imidazo[1,2-a]pyridine
• AQ-776/41772263
• STK005523
• G28938
• ALBB-028935

• MDL： MFCD00107394
• Inchi： 1S/C13H11N3/c14-11-6-4-10(5-7-11)12-9-16-8-2-1-3-13(16)15-12/h1-9H,14H2
• InChI Key： FPCHINCJTRAFAK-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(=C2)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Melting Point: 204-206°
• PSA: 43.32000
• LogP: 3.16470

4-{imidazo[1,2-a]pyridin-2-yl}aniline Security Information

• HazardClass：IRRITANT